Cas no 434286-06-3 (4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol)
434286-06-3 structure
Product Name:4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol
CAS No:434286-06-3
MF:C14H16N4O
MW:256.303042411804
CID:2642359
PubChem ID:22320528
Update Time:2025-04-21
4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol
- 4-Amino-1H-imidazo[4,5-c]quinoline-1-butanol
- SCHEMBL1335078
- DB-380496
- TZFJPCFNVQSMAK-UHFFFAOYSA-N
- 434286-06-3
-
- Inchi: 1S/C14H16N4O/c15-14-12-13(10-5-1-2-6-11(10)17-14)18(9-16-12)7-3-4-8-19/h1-2,5-6,9,19H,3-4,7-8H2,(H2,15,17)
- InChI Key: TZFJPCFNVQSMAK-UHFFFAOYSA-N
- SMILES: OCCCCN1C=NC2=C(N)N=C3C=CC=CC3=C12
Computed Properties
- Exact Mass: 256.13241115Da
- Monoisotopic Mass: 256.13241115Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 77Ų
4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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